Cas no 33703-08-1 (Diisononyl Adipate (mixture of isomers))

• Product Name: Diisononyl Adipate (mixture of isomers)
• CAS No: 33703-08-1
• MF: C₂₄H₄₆O₄
• MW: 398.619648456573
• MDL: MFCD00054165
• CID: 54127
• PubChem ID: 6427097
• Update Time: 2025-11-06

Diisononyl Adipate (mixture of isomers) Chemical and Physical Properties

Names and Identifiers

• Bis(7-methyloctyl) adipate
• bis(7-methyloctyl) hexanedioate
• Diisononyl Adipate
• Di-iso-nonyl adipate
• DIISONONYL ADIPATE(DINA)
• Adipic acid,diisononyl ester
• Diisononyl hexanedioate
• DSSTox_CID_7982
• EINECS 251-646-7
• Hexanedioic acid,diisononyl ester
• di"isononyl"adipate
• SANSOCIZER DINA
• CCRIS 2004
• Adipic acid, diisononyl ester
• 928716-02-3
• 33703-08-1
• UNII-BMQ5JF4857
• MFCD00054165
• MONOCIZER W 242
• PLASTOMOLL DNA
• Hexanedioicacid,1,6-bis(7-methyloctyl)ester
• SCHEMBL37048
• Bis(7-methyloctyl) adipate, mixture of isomers
• EC 251-646-7
• CHEMBL3188864
• DIISONONYL ADIPATE [INCI]
• DSSTox_RID_78631
• Hexanedioic acid, diisononyl ester
• ISONONYL ALCOHOL, ADIPATE
• NCGC00247987-01
• AYWLCKHHUFBVGJ-UHFFFAOYSA-N
• JAYFLEX DINA 2
• DSSTox_GSID_27982
• NS00004540
• Q116587
• Bis(7-methyloctyl) hexanedioate, AldrichCPR
• DTXSID00860489
• Hexanedioic acid, 1,6-bis(7-methyloctyl) ester
• CAS-33703-08-1
• NCGC00254100-01
• Hexanedioic acid, 1,6-diisononyl ester
• Tox21_300291
• BMQ5JF4857
• Diisononyl Adipate (mixture of isomers)

• MDL： MFCD00054165
• Inchi： 1S/C24H46O4/c1-21(2)15-9-5-7-13-19-27-23(25)17-11-12-18-24(26)28-20-14-8-6-10-16-22(3)4/h21-22H,5-20H2,1-4H3
• InChI Key： AYWLCKHHUFBVGJ-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OCCCCCCC(C)C)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 398.34000
• Monoisotopic Mass: 398.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 405.8±13.0 °C at 760 mmHg
• Flash Point: 232°C(lit.)
• Refractive Index: 1.452
• Solubility: Chloroform (Sparingly), Ethyl Acetate (Sparingly)
• PSA: 52.60000
• LogP: 6.84620
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Diisononyl Adipate (mixture of isomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Diisononyl Adipate (mixture of isomers)

Diisononyl Adipate (mixture of isomers) - CAS No. 33703-08-1

Diisononyl Adipate (DINA), also known by its CAS number 33703-08-1, is a versatile plasticizer widely used in the chemical and pharmaceutical industries. This compound is a mixture of isomers, which contributes to its unique properties and broad range of applications. DINA is characterized by its excellent plasticizing efficiency, low volatility, and good thermal stability, making it a preferred choice for various industrial formulations.

The chemical structure of Diisononyl Adipate consists of two isononyl groups attached to an adipic acid backbone. This structure imparts the compound with a high molecular weight and a relatively low vapor pressure, which are crucial for its performance as a plasticizer. The mixture of isomers in DINA ensures that it can be tailored to meet specific application requirements, such as flexibility, durability, and resistance to environmental factors.

In recent years, there has been significant research focused on the environmental and health impacts of plasticizers. Studies have shown that Diisononyl Adipate exhibits low toxicity and minimal environmental impact compared to other plasticizers like phthalates. This has led to increased interest in DINA as a safer alternative in various applications, particularly in the production of medical devices and food packaging materials.

The physical properties of Diisononyl Adipate are well-documented and contribute to its effectiveness in different formulations. It has a density of approximately 0.91 g/cm³ at 25°C and a boiling point above 300°C. These properties make DINA suitable for use in high-temperature applications without significant degradation or volatilization. Additionally, its low viscosity allows for easy processing and blending with other materials.

In the pharmaceutical industry, Diisononyl Adipate is used as a plasticizer in the production of controlled-release drug delivery systems. Its ability to enhance the flexibility and mechanical strength of polymer matrices makes it an ideal component in these formulations. Research has shown that DINA can improve the dissolution rate and bioavailability of certain drugs, thereby enhancing their therapeutic efficacy.

The versatility of Diisononyl Adipate extends beyond its use as a plasticizer. It is also employed in the formulation of lubricants, coatings, and adhesives due to its excellent compatibility with various polymers and resins. In the automotive industry, DINA is used to improve the performance of rubber components, such as seals and gaskets, by enhancing their flexibility and durability under harsh conditions.

Safety considerations are paramount when using any chemical compound. Extensive toxicological studies have demonstrated that Diisononyl Adipate has low acute toxicity and does not pose significant health risks when used according to established guidelines. However, proper handling and storage practices should always be followed to ensure worker safety and environmental protection.

In conclusion, Diisononyl Adipate (DINA), with its CAS number 33703-08-1, is a highly effective plasticizer with a wide range of applications in the chemical, pharmaceutical, and automotive industries. Its unique properties, including low volatility, good thermal stability, and low toxicity, make it an attractive choice for various formulations. Ongoing research continues to explore new applications and further optimize its performance in different industrial settings.